8-Hydroxy-2-methyl-4-(trifluoromethyl)quinoline

• Molecular Formula: C11H8F3NO
• Molecular Weight: 227.18 g/mol
• IUPAC Name: 2-methyl-4-(trifluoromethyl)quinolin-8-ol
• InChI: InChI=1S/C11H8F3NO/c1-6-5-8(11(12,13)14)7-3-2-4-9(16)10(7)15-6/h2-5,16H,1H3
• InChI Key: HBULETXCVIZNOB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C=CC=C(C2=N1)O)C(F)(F)F

Description

8-Hydroxy-2-methyl-4-(trifluoromethyl)quinoline is a useful research compound. Its molecular formula is C11H8F3NO and its molecular weight is 227.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 11 g (45.6.10-3 mol) of 8-methoxy-2-methyl-4-trifluoromethylquinoline in 360 ml of dichloromethane is cooled to -60° C. and 228 ml of a 1 M solution of boron tribromide in dichloromethane are added dropwise. The reaction medium is subsequently stirred for 1 hour at room temperature, 250 ml of methanol are then added slowly and stirring is continued for 2 hours. 250 ml of dichloromethane are added and sodium bicarbonate solution is added to render the medium alkaline. The organic phase is separated off, washed with water, dried over sodium sulfate and concentrated under reduced pressure to give 8.25 g of the expected product in the form of brown crystals (yield=79.5%).